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Compound of Interest

Compound Name: IT1t dihydrochloride

Cat. No.: B531015 Get Quote

Technical Support Center: IT1t Dihydrochloride
This guide provides researchers, scientists, and drug development professionals with essential

information on the optimal storage conditions to maintain the stability of IT1t dihydrochloride,

along with troubleshooting advice and experimental protocols.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid IT1t dihydrochloride?

A1: For optimal stability, solid IT1t dihydrochloride should be stored in a tightly sealed

container, protected from moisture. Recommended storage temperatures vary by supplier, so it

is always best to consult the product-specific data sheet. Common recommendations include:

Long-term storage: -20°C for up to 3 years.[1]

Short-term storage: +4°C for days to weeks.[2]

One supplier suggests storage at +4°C.[3][4] Another indicates stability for at least 4 years

when stored at -20°C.[5]

Q2: How should I store IT1t dihydrochloride after reconstituting it in a solvent?

A2: Stock solutions of IT1t dihydrochloride should be aliquoted to avoid repeated freeze-thaw

cycles and stored in tightly sealed vials. Recommended storage conditions for solutions are:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b531015?utm_src=pdf-interest
https://www.benchchem.com/product/b531015?utm_src=pdf-body
https://www.benchchem.com/product/b531015?utm_src=pdf-body
https://www.benchchem.com/product/b531015?utm_src=pdf-body
https://www.benchchem.com/product/b531015?utm_src=pdf-body
https://www.ptgcn.com/products/pictures/pdf/CM10980.pdf
https://www.medkoo.com/products/6974
https://www.rndsystems.com/products/it1t-dihydrochloride_4596
https://www.bio-techne.com/p/small-molecules-peptides/it1t-dihydrochloride_4596
https://www.caymanchem.com/product/28434/it1t-(hydrochloride)
https://www.benchchem.com/product/b531015?utm_src=pdf-body
https://www.benchchem.com/product/b531015?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b531015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


-80°C for up to 6 months.[6][7]

-20°C for up to 1 month.[6][7][8] It is generally recommended to use freshly prepared

solutions on the same day if possible.[8]

Q3: What solvents can I use to dissolve IT1t dihydrochloride?

A3: IT1t dihydrochloride is soluble in both water and DMSO.[3][4] The maximum

concentrations can vary, so it is advisable to consult the technical data sheet provided by the

supplier. Some reported solubilities are:

Up to 100 mM in water.[3][4]

Up to 10 mM in DMSO.[3][4]

Another source indicates solubility of ≥ 30 mg/mL in DMSO and 50 mg/mL in water (with

sonication).[6][7]

Q4: Is IT1t dihydrochloride sensitive to light or moisture?

A4: The product should be stored away from moisture in a sealed container.[6][7] While specific

light sensitivity data is not consistently provided, it is good laboratory practice to protect all

research compounds from light, especially when in solution.

Q5: Will the stability of IT1t dihydrochloride be affected during shipping at ambient

temperatures?

A5: Most suppliers ship IT1t dihydrochloride at ambient temperature as a non-hazardous

chemical.[2] Short periods (less than a week) at temperatures higher than recommended for

storage are not expected to significantly impact the product's efficacy or shelf life.[8]

Troubleshooting Guide
Q1: I'm having trouble dissolving the IT1t dihydrochloride powder. What should I do?

A1: If you encounter solubility issues, particularly in aqueous solutions, the use of sonication

can aid dissolution.[6][7] Ensure you are using a fresh, high-purity solvent, as hygroscopic
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DMSO can affect solubility.[6] For in vivo applications, specific formulations with co-solvents

like PEG300, Tween-80, or SBE-β-CD may be required.[6][7]

Q2: I've noticed precipitation in my stock solution after thawing. Is it still usable?

A2: Precipitation can occur if the compound's solubility limit is exceeded at a lower temperature

or if the solvent has evaporated. Before use, allow the vial to equilibrate to room temperature

for at least 60 minutes.[8] You can try to redissolve the precipitate by gentle warming and

vortexing or sonication. If the precipitate does not redissolve, it is recommended to prepare a

fresh stock solution to ensure accurate concentration and avoid injecting particulate matter into

your experiment.

Q3: My experimental results are inconsistent. Could this be related to the stability of my IT1t
dihydrochloride solution?

A3: Inconsistent results can be a sign of compound degradation. To minimize this possibility,

ensure you are following these best practices:

Aliquot stock solutions to avoid multiple freeze-thaw cycles.

Use solutions within the recommended time frame (e.g., up to 1 month at -20°C, up to 6

months at -80°C).[6][7]

Prepare fresh working dilutions for each experiment.

Before use, ensure the thawed solution is homogeneous and free of precipitation.

Data Presentation
Table 1: Recommended Storage Conditions for IT1t Dihydrochloride
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Form Temperature Duration
Key
Considerations

Solid +4°C Short-term
Protect from moisture.

[2][3][4]

-20°C Long-term (≥4 years)

Tightly sealed vial,

protect from moisture.

[1][5]

Solution -20°C Up to 1 month

Aliquot to avoid

freeze-thaw cycles.[6]

[7][8]

-80°C Up to 6 months

Aliquot to avoid

freeze-thaw cycles.[6]

[7]

Table 2: Solubility of IT1t Dihydrochloride

Solvent
Maximum Concentration
(Supplier A)

Maximum Concentration
(Supplier B)

Water 100 mM (47.96 mg/mL)[3][4]
50 mg/mL (with sonication)[6]

[7]

DMSO 10 mM (4.8 mg/mL)[3][4] ≥ 30 mg/mL[6][7]

Experimental Protocols
Protocol: Preparation of IT1t Dihydrochloride Stock
Solutions
This protocol outlines the steps for preparing stock solutions of IT1t dihydrochloride for in

vitro experiments.

Materials:

IT1t dihydrochloride powder
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Anhydrous DMSO or sterile, nuclease-free water

Sterile, polypropylene microcentrifuge tubes

Calibrated pipettes and sterile tips

Vortex mixer

Sonicator (optional)

Procedure:

Equilibration: Before opening, allow the vial of IT1t dihydrochloride powder to equilibrate to

room temperature for at least 60 minutes to prevent condensation.[8]

Calculation: Calculate the volume of solvent needed to achieve the desired stock

concentration. The molecular weight of IT1t dihydrochloride is 479.57 g/mol .[3][4]

Example for a 10 mM stock solution in DMSO:

Mass of IT1t dihydrochloride = 1 mg

Volume of DMSO = (1 mg) / (479.57 g/mol ) / (10 mmol/L) = 0.2085 mL or 208.5 µL

Reconstitution:

Carefully add the calculated volume of solvent (e.g., DMSO) to the vial containing the IT1t
dihydrochloride powder.

Cap the vial tightly and vortex thoroughly until the solid is completely dissolved.

If necessary, use a sonicator for a few minutes to aid dissolution, particularly for aqueous

solutions.[6][7]

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile polypropylene tubes.

This minimizes contamination and degradation from repeated freeze-thaw cycles.
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Clearly label each aliquot with the compound name, concentration, date, and solvent.

Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[6][7]
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Caption: Workflow for preparing IT1t dihydrochloride stock solutions.
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Issue: Inconsistent Experimental Results

Is the stock solution older than recommended? Has the stock been freeze-thawed multiple times? Is there visible precipitation after thawing?

Action: Prepare a fresh stock solution

Yes

Action: Aliquot new stocks to prevent reoccurrence

Yes

Action: Warm and vortex. If unsolved, prepare fresh stock.

Yes

Click to download full resolution via product page

Caption: Troubleshooting logic for inconsistent experimental results.
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Caption: Simplified CXCR4 signaling pathway and IT1t antagonism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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